molecular formula C13H16Cl2N2O B3112361 N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide CAS No. 189069-91-8

N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide

Cat. No. B3112361
CAS RN: 189069-91-8
M. Wt: 287.18 g/mol
InChI Key: ASMYHPNTCDSDTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide, commonly referred to as N-Piperidine-2-carboxamide (NP2C), is an organic compound with a wide range of applications in the scientific research field. It is a promising compound for use in various laboratory experiments due to its unique properties and wide range of potential applications.

Scientific Research Applications

N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide has a wide range of scientific research applications. It has been used in the development of new drugs, as a potential anti-cancer drug, and as a potential anti-inflammatory agent. It has also been used in the development of new materials, such as polymers and nanomaterials. Additionally, N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide has been used in the study of enzyme kinetics, in the development of new catalysts, and in the study of molecular interactions.

Mechanism of Action

N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). The mechanism of action of N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide involves the inhibition of the activity of COX-2, which is an enzyme that catalyzes the production of prostaglandins and thromboxanes. By inhibiting the activity of COX-2, N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide can reduce the production of these molecules, which are involved in inflammation and pain.
Biochemical and Physiological Effects
N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins and thromboxanes, which are involved in inflammation and pain. Additionally, N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide has been shown to reduce the production of nitric oxide, which is involved in the regulation of blood pressure. N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide has also been shown to reduce the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. This can lead to increased levels of acetylcholine in the brain, which can have a variety of effects on cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide in laboratory experiments is its low cost and ease of synthesis. Additionally, N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide is a relatively stable compound, which makes it suitable for use in a variety of experiments. However, N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide is a relatively new compound, and there is limited information available on its effects. Additionally, N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide is a potent inhibitor of COX-2, and its use in experiments should be done with caution.

Future Directions

There are a number of potential future directions for N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide research. One potential area of research is the development of new drugs based on N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide. Additionally, there is potential for further research into the biochemical and physiological effects of N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide. Additionally, N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide could be used to study the mechanism of action of other drugs, such as those targeting COX-2. Finally, further research into the use of N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide as a catalyst or in the development of new materials could be beneficial.

properties

IUPAC Name

N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16Cl2N2O/c14-10-5-4-9(7-11(10)15)8-17-13(18)12-3-1-2-6-16-12/h4-5,7,12,16H,1-3,6,8H2,(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ASMYHPNTCDSDTI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCNC(C1)C(=O)NCC2=CC(=C(C=C2)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16Cl2N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(3,4-dichlorophenyl)methyl]piperidine-2-carboxamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.